Cas no 62554-44-3 (Propanoic acid, 2-chloro-2-methyl-, ethyl ester)

• Product Name: Propanoic acid, 2-chloro-2-methyl-, ethyl ester
• CAS No: 62554-44-3
• MF: C₆H₁₁ClO₂
• MW: 150.603341341019
• CID: 440430
• PubChem ID: 3652804
• Update Time: 2025-04-19

Propanoic acid, 2-chloro-2-methyl-, ethyl ester Chemical and Physical Properties

Names and Identifiers

• Propanoic acid, 2-chloro-2-methyl-, ethyl ester
• ethyl 2-chloro-2-methylpropanoate
• 62554-44-3
• AKOS024340631
• DTXSID90394687
• 2-chloro-2-methyl-propionic acid ethyl ester
• SCHEMBL513322

• Inchi： 1S/C6H11ClO2/c1-4-9-5(8)6(2,3)7/h4H2,1-3H3
• InChI Key： ARQNAXVQDYBTEE-UHFFFAOYSA-N
• SMILES： ClC(C(=O)OCC)(C)C

Computed Properties

• Exact Mass: 150.04483
• Monoisotopic Mass: 150.045
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 9
• Rotatable Bond Count: 3
• Complexity: 110
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.7
• Topological Polar Surface Area: 26.3Ų

Experimental Properties

• PSA: 26.3